![molecular formula C15H9N3OS B2599548 4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile CAS No. 879361-52-1](/img/structure/B2599548.png)
4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile
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Description
4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile is a useful research compound. Its molecular formula is C15H9N3OS and its molecular weight is 279.32. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
- A novel series of compounds related to 4-(2-mercapto-4-oxoquinazolin-3(4H)-yl)benzonitrile were synthesized and evaluated for their antitumor activity, demonstrating selective activities against renal, breast cancer, leukemia, and non-small cell lung cancer cell lines, providing a potential template for future development of antitumor agents (Alanazi et al., 2013).
Microbiocidal Activity
- Synthesized derivatives of similar compounds have shown good antimicrobial activity against various bacteria, indicating the potential of this compound in microbiocide applications (Feng-ling Xu et al., 2011).
Chemical Synthesis Optimization
- Studies on the optimization of synthesis processes for related compounds highlight the importance of reaction conditions and reagent order, providing insights for efficient synthesis of this compound and its derivatives (Hopes et al., 2006).
Anti-inflammatory and Analgesic Agents
- Research on structurally related compounds indicates potential applications in developing non-steroidal anti-inflammatory and analgesic agents, suggesting possible medical applications for this compound (Deepak Kumar et al., 2014).
Carbonic Anhydrase Inhibition
- Studies have found that related compounds effectively inhibit human carbonic anhydrase isoforms, which could have implications for the management of diseases like glaucoma, epilepsy, arthritis, and cancer, suggesting potential biomedical applications for this compound (El-Azab et al., 2020).
Properties
IUPAC Name |
4-(4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N3OS/c16-9-10-5-7-11(8-6-10)18-14(19)12-3-1-2-4-13(12)17-15(18)20/h1-8H,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXWOFDJBZRJMDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=S)N2)C3=CC=C(C=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.